Cas no 138737-56-1 (Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-)
138737-56-1 structure
Product Name:Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-
CAS No:138737-56-1
MF:C12H23NO2
MW:213.316523790359
CID:3722614
Update Time:2025-04-18
Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-
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- Inchi: 1S/C12H23NO2/c1-2-3-8-15-12(14)11-6-4-10(9-13)5-7-11/h10-11H,2-9,13H2,1H3/t10-,11-
- InChI Key: QBPKCFCNMBCPKK-XYPYZODXSA-N
- SMILES: [C@@H]1(C(OCCCC)=O)CC[C@@H](CN)CC1
Computed Properties
- Exact Mass: 213.173
- Monoisotopic Mass: 213.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 0.977±0.06 g/cm3(Predicted)
- Boiling Point: 294.6±13.0 °C(Predicted)
- LogP: 2.79510
- pka: 10.27±0.29(Predicted)
Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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